Cas no 2034292-90-3 (N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide)

• Product Name: N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide
• CAS No: 2034292-90-3
• MF: C₂₀H₁₇F₃N₂O₄
• MW: 406.355195760727
• CID: 6506322
• PubChem ID: 119104129
• Update Time: 2025-07-14

N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• F6556-4487
• 2034292-90-3
• AKOS026697244
• N1-(2-(benzofuran-2-yl)-2-methoxyethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide

• Inchi： 1S/C20H17F3N2O4/c1-28-17(16-9-12-5-2-3-8-15(12)29-16)11-24-18(26)19(27)25-14-7-4-6-13(10-14)20(21,22)23/h2-10,17H,11H2,1H3,(H,24,26)(H,25,27)
• InChI Key： KMDLLKWOSCRKFF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C(NCC(C1=CC2C=CC=CC=2O1)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 406.11404151g/mol
• Monoisotopic Mass: 406.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.6Ų

Additional information on N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide

Introduction to N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide (CAS No. 2034292-90-3)

N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide, identified by its CAS number 2034292-90-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural framework, exhibits potential applications in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a benzofuran moiety, a trifluoromethyl group, and an N-methoxyethyl side chain, which collectively contribute to its distinctive chemical properties and biological activities.

The benzofuran ring is a prominent feature in many bioactive molecules, known for its ability to interact with biological targets in a specific manner. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug design. Additionally, the N-methoxyethyl substituent introduces flexibility and solubility improvements, which are crucial for pharmaceutical formulations. These structural elements not only define the compound's chemical profile but also open avenues for exploring its pharmacological potential.

In recent years, there has been a growing interest in harnessing the therapeutic properties of heterocyclic compounds. The benzofuran scaffold, in particular, has been extensively studied for its role in various pharmacological contexts. Research indicates that benzofuran derivatives can exhibit anti-inflammatory, antimicrobial, and antitumor activities. The specific modification of this scaffold with functional groups such as N-methoxyethyl and trifluoromethyl further tailors its biological effects, making it a promising candidate for further investigation.

The synthesis of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advancements in synthetic methodologies have made it possible to incorporate this moiety efficiently while maintaining the integrity of the overall molecular structure. The synthesis process also highlights the importance of purification techniques to ensure high purity and yield, which are critical for pharmaceutical applications.

The pharmacological evaluation of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide has revealed intriguing findings. Preliminary studies suggest that this compound exhibits moderate binding affinity to certain biological targets, indicating its potential as an intermediate in drug development. The interaction between the benzofuran ring and these targets appears to be mediated by hydrogen bonding and hydrophobic interactions, which are key factors in drug-receptor binding. Further investigations are needed to fully elucidate these interactions and optimize the compound's pharmacological profile.

The incorporation of the N-methoxyethyl side chain into the molecular structure not only enhances solubility but also influences metabolic pathways. This modification can potentially improve bioavailability and reduce systemic toxicity, making it an attractive feature for pharmaceutical development. Additionally, the presence of the trifluoromethyl group can modulate enzyme kinetics, affecting how quickly the compound is metabolized in vivo. These factors are crucial for determining the optimal dosing regimen and therapeutic window for any potential drug derived from this compound.

In conclusion, N-2-(1-benzofuran-2-yl)-2-methoxyethyl-N'-3-(trifluoromethyl)phenylethanediamide (CAS No. 2034292-90-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold promise for addressing unmet medical needs through innovative drug design strategies.